5-{[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-amine

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C13H14N4OS2/c14-12-15-16-13(20-12)19-8-11(18)17-7-3-5-9-4-1-2-6-10(9)17/h1-2,4,6H,3,5,7-8H2,(H2,14,15)
• InChI Key: CVHKHYMPVOKAKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NN=C(S3)N
• Molecular Formula: C13H14N4OS2
• Molecular Weight: 306.4 g/mol

Description

5-{[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-amine is a chemical compound that has been widely used in scientific research. This compound belongs to the class of thiadiazoles and has been synthesized through various methods. The purpose of

Mechanism of Action

The mechanism of action of 5-{[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-amine is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. In addition, it has also been reported to modulate the activity of various receptors such as dopamine, serotonin, and adenosine receptors.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been reported to increase the levels of various neurotransmitters such as dopamine, serotonin, and acetylcholine. In addition, it has also been reported to reduce the levels of various inflammatory cytokines such as tumor necrosis factor-alpha and interleukin-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-amine in lab experiments is its wide range of applications. This compound has been used in various fields such as medicinal chemistry, neuroscience, and immunology. However, one of the main limitations of using this compound is its potential toxicity. It has been reported to exhibit cytotoxicity at high concentrations.

Future Directions

There are several future directions for the use of 5-{[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-amine. One of the main directions is the development of new derivatives of this compound with improved pharmacological properties. In addition, there is also a need for further studies to understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Furthermore, there is also a need for further studies to investigate the potential toxicity of this compound and its safety profile.

Synthesis Methods

The synthesis of 5-{[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-amine has been reported through various methods. One of the most common methods involves the reaction of 2-amino-5-(3,4-dihydro-1(2H)-quinolinyl)-1,3,4-thiadiazole with ethyl 2-bromoacetate in the presence of potassium carbonate. Another method involves the reaction of 2-amino-5-(3,4-dihydro-1(2H)-quinolinyl)-1,3,4-thiadiazole with ethyl 2-chloroacetate in the presence of potassium carbonate.

Scientific Research Applications

5-{[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-amine has been used in various scientific research studies. One of the most common applications of this compound is in the field of medicinal chemistry. It has been reported to exhibit anticancer, antimicrobial, and antiviral activities. In addition, it has also been used as a potential drug candidate for the treatment of various diseases such as Alzheimer's, Parkinson's, and Huntington's disease.